3-(3-(6-(isopropylamino)pyrazin-2-yl)-1H-indol-5-yl)-1,2,4-oxadiazol-5-amine

• Molecular Formula: C17H17N7O
• Molecular Weight: 335.4 g/mol
• IUPAC Name: 3-[3-[6-(propan-2-ylamino)pyrazin-2-yl]-1H-indol-5-yl]-1,2,4-oxadiazol-5-amine
• InChI: InChI=1S/C17H17N7O/c1-9(2)21-15-8-19-7-14(22-15)12-6-20-13-4-3-10(5-11(12)13)16-23-17(18)25-24-16/h3-9,20H,1-2H3,(H,21,22)(H2,18,23,24)
• InChI Key: JHWKXDBSEDXRAD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC1=NC(=CN=C1)C2=CNC3=C2C=C(C=C3)C4=NOC(=N4)N

Description

3-(3-(6-(isopropylamino)pyrazin-2-yl)-1H-indol-5-yl)-1,2,4-oxadiazol-5-amine is a useful research compound. Its molecular formula is C17H17N7O and its molecular weight is 335.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3-(3-(6-(isopropylamino)pyrazin-2-yl)-1-tosyl-1H-indol-5-yl)-1,2,4-oxadiazol-5-amine (200 mg, 0.41 mmol) in 1,4-dioxane (2.0 mL) was added 10% aq NaOH (1.0 mL) and the reaction was heated at 100° C. for 2 h. The mixture was cooled to RT and treated with ice cold H2O (2.0 mL). The precipitate was collected through filtration and the crude product was purified with preparative HPLC (eluent: 10-60% AcCN in H2O with 0.01% TFA) to give 3-(3-(6-(isopropylamino)pyrazin-2-yl)-1H-indol-5-yl)-1,2,4-oxadiazol-5-amine (40 mg, 24.5%). MS (ESI, pos. ion) m/z: 336.1 (M+1); 1H NMR (400 MHz, DMSO-d6): δ 11.96 (s, 1H), 9.07 (s, 1H), 8.25-8.22 (m, 2H), 7.76 (s, 2H), 7.72 (dd, J=6.8, 1.6 Hz, 1H), 7.64 (s, 1H), 7.54 (d, J=8.4 Hz, 1H), 4.30-4.27 (m, 1H), 1.32 (d, J=6.4 Hz, 6H).